3-(3-Methyl-3H-imidazol-4-yl)-phenylboronic acid

• Molecular Formula: C10H11BN2O2
• Molecular Weight: 202.02 g/mol
• IUPAC Name: [3-(3-methylimidazol-4-yl)phenyl]boronic acid
• InChI: InChI=1S/C10H11BN2O2/c1-13-7-12-6-10(13)8-3-2-4-9(5-8)11(14)15/h2-7,14-15H,1H3
• InChI Key: KPBOPIAMFXRLOW-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC=C1)C2=CN=CN2C)(O)O

Description

3-(3-Methyl-3H-imidazol-4-yl)-phenylboronic acid is a useful research compound. Its molecular formula is C10H11BN2O2 and its molecular weight is 202.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,3-Benzenediboronic acid (300 mg, 1.8 mmol), 5-bromo-1-methylimidazole (291 mg, 1.8 mmol), potassium phosphate (1.15 g, 5.4 mmol), tris(dibenzylideneacetone)dipalladium(0) (164 mg, 0.18 mmol), and 2-dicyclohexylphosphino-2′-(N,N-dimethylamino)biphenyl (142 mg, 0.36 mmol) were combined with DMA (3 mL) in a sealed tube purged with N2. The reaction was heated at 130° C. for 25 min in a microwave reactor. The solution was diluted with MeOH, filtered, and concentrated in vacuo. Purification by preparatory HPLC gave 166 mg (45%) of the title compound as a white solid. 1H NMR (400 MHz, DMSO-d6) δ 9.12 (s, 1H), 7.91-7.98 (m, 2H), 7.83 (s, 1H), 7.63 (d, J=7.6 Hz, 1H), 7.52 (t, J=7.6 Hz, 1H), 3.83 (s, 3H). [M+H] calc'd for C10H11BN2O2, 202; found, 202.